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Compound of Interest

Compound Name: Ampelopsin-3'-O-glucoside
CAS No.: 82181-87-1
Cat. No.: B600205
Get Quote
. J

Executive Summary: Immediate Action Directive

Ampelopsin-3'-O-glucoside (a flavonoid glycoside derivative of Dihydromyricetin) is a
bioactive phytochemical.[1] While often exhibiting lower acute toxicity than synthetic small
molecules, it must be handled with Universal Laboratory Precautions.[1]

The Golden Rule of Disposal: Treat this compound as Non-Regulated Chemical Waste (unless
mixed with hazardous solvents). DO NOT dispose of in municipal trash or sanitary sewer
systems. The only acceptable disposal route is High-Temperature Incineration via a licensed
hazardous waste contractor.[1]

Hazard Assessment & Chemical Profile

To ensure safety, we apply the "Precautionary Principle."” As specific toxicological data for the
glycoside form is limited, we utilize the safety profile of its aglycone parent, Ampelopsin
(Dihydromyricetin), as the risk benchmark.
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Parameter

Specification

Chemical Class

Flavonoid Glycoside (Polyphenol)

Parent CAS (Aglycone)

27200-12-0 (Dihydromyricetin)

GHS Classification

Warning (Category 2 Skin/Eye Irritant; STOT SE
3)[1, 2]

Physical State

Solid (Powder/Crystal)

Solubility

Soluble in DMSO, Methanol, Ethanol; Poorly
soluble in water.[1][2]

RCRA Status (USA)

Not P-Listed or U-Listed.[1] Classified as "Non-
Regulated Chemical" unless in hazardous

solvent.

Critical Insight: Glycosides can hydrolyze into their aglycone forms (Ampelopsin) upon contact

with acids or enzymes.[1] Therefore, protection against the irritant properties of the parent

compound is mandatory [2].

Personal Protective Equipment (PPE) Matrix

Before initiating any disposal or cleanup procedure, verify the following PPE is donned.
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Zone of Protection

Standard Requirement

Rationale

Respiratory

N95 Mask (Solids) or Fume
Hood (Liquids)

Prevents inhalation of fine
particulates which may cause
respiratory irritation (STOT SE
3).[1]

Ocular

Chemical Splash Goggles

Prevents contact with eyes
(Eye Irrit.[1] 2A). Safety
glasses are insufficient for

liquid handling.[1]

Dermal (Hand)

Nitrile Gloves (Min 0.11mm

thickness)

Provides barrier against
organic polyphenols.[1]
Double-glove if dissolved in
DMSO.[1]

Body

Lab Coat (Buttoned, Long

Sleeve)

Prevents contamination of
street clothes and skin

absorption.[1]

Waste Classification & Segregation Logic

Effective disposal requires strict segregation based on the physical state and solvent carrier.

Use the following logic flow to determine the correct waste stream.
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START: Ampelopsin-3'-O-glucoside Waste

Is the waste Solid or Liquid?

SOLID WASTE LIQUID WASTE
(Powder, contaminated wipes, vials) (Dissolved in solvent)

Container: Wide-Mouth HDPE Jar

Label: 'Non-Regulated Chemical Solid' Sl S s

Halogenated Solvent Non-Halogenated Solvent
(e.g., DCM, Chloroform) (e.g., DMSO, Methanol, Ethanol)

Container: Safety Can (Red) Container: Safety Can (White/Yellow)
Stream: Halogenated Waste Stream: Non-Halogenated Organic

Click to download full resolution via product page

Figure 1. Waste segregation decision tree ensuring compliance with RCRA and local chemical
safety standards.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound & Debris)
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Applicability: Expired powder, weighing boats, contaminated gloves, and paper towels.[1]

o Container Selection: Use a dedicated wide-mouth HDPE (High-Density Polyethylene) jar.[1]
Glass is acceptable but poses a breakage risk.[1]

o Collection: Transfer solid waste directly into the container. Do not sweep dust into the air;
use a damp wipe if necessary to capture fines.

e Labeling:
o Chemical Name: "Ampelopsin-3'-O-glucoside (Solid)"[1]
o Hazards: Check "Irritant” (Exclamation Mark GHS symbol).[1]
o Constituents: 100% Organic Solid.[1]

« Storage: Cap tightly. Store in the "Solid Chemical Waste" satellite accumulation area until
pickup.

Protocol B: Liquid Waste (Stock Solutions)
Applicability: Compound dissolved in DMSO, Methanol, or Ethanol.[1]

e Solvent Identification: Check the solvent SDS.
o DMSO/Methanol/Ethanol:[1] Segregate into Non-Halogenated waste.[1]
o Chloroform/DCM: Segregate into Halogenated waste.[1]

o Bulking: Pour the solution into the appropriate carboy (e.g., 20L Safety Can) using a funnel
to prevent splashing.

e Rinsing: Rinse the original vial with a small volume of the same solvent and add the rinsate
to the waste container.

e Log Entry: Record the volume and concentration (e.g., "50mL Methanol containing 10mg
Ampelopsin-glucoside") on the waste tag.[1]

Protocol C: Empty Containers (The "Triple Rinse" Rule)
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Applicability: Original product vials that appear empty.[1]

Triple Rinse: Rinse the vial three times with a compatible solvent (e.g., Ethanol or Water).[1]

Rinsate Disposal: Collect all three rinses and dispose of them as Liquid Chemical Waste
(Protocol B).

Defacing: Cross out the original label using a permanent marker.

Final Disposal:
o If the vial is glass: Dispose of in the Glass/Sharps bin.[3]

o If the vial is plastic: Dispose of in the regular trash (only after triple rinsing and defacing).

Accidental Release Measures (Spill Protocol)

In the event of a spill, rapid containment prevents laboratory contamination.

Cover with wet paper towel

DRY SPILL > to suppress dust.

(Powder) Wi
1. ALERT 2. PPE UP 1pe up- BN 3 CONTAN 4. DECON
Notify personnel Gloves, Goggles, Place all materials in Wash surface with

Isolat N95 Mask Haz-Waste B: S & Wat
solate area 95 Mas —— T RS v az-Waste Bag 0ap ater

(Solution) > or vermiculite.
Wait 5 mins.
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Figure 2: Emergency response workflow for dry and wet spills.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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